Cas no 38982-56-8 (Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside)

• Product Name: Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside
• CAS No: 38982-56-8
• MF: C₃₂H₃₄O₉
• MW: 562.606970310211
• CID: 924124
• PubChem ID: 329768229
• Update Time: 2025-06-14

Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside
• methyl 2,3,4-tri-O-acetyl-6-O-triphenyl-methyl-α-D-glucopyranoside
• Methyl 6-O-Trityl-2,
• METHYL 6-O-TRITYL-2,3,4-TRI-O-ACETYL-A-D-GALACTOPYRANOSIDE
• METHYL 2,3,4-TRI-O-ACETYL-6-O-TRITYL-A-D-GALACTOPYRANOSIDE
• Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-Alpha-D-galactopyranoside
• METHYL-6-O-TRITYL-2,3,4-TRI-O-ACETYL-ALPHA-D-GALACTOPYRANOSIDE
• Methyl 6-O-Trityl-2,3,4-tri-O-acetyl- alpha -D-galactopyranoside
• Methyl 2,3,4-tri-O-acetyl-6-O-trityl-alpha-D-galactopyranoside, 97%
• 38982-56-8
• W-202616
• [(2R,3S,4S,5R,6S)-4,5-diacetyloxy-6-methoxy-2-(trityloxymethyl)oxan-3-yl] acetate
• Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-?-D-galactopyranoside

• MDL： MFCD09952885
• Inchi： 1S/C32H34O9/c1-21(33)38-28-27(41-31(36-4)30(40-23(3)35)29(28)39-22(2)34)20-37-32(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26/h5-19,27-31H,20H2,1-4H3/t27-,28+,29+,30-,31+/m1/s1
• InChI Key： CEIHIENXWVDRTC-NBCLCUQJSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)OC(C)=O)OC(C)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 562.22000
• Monoisotopic Mass: 562.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: 177-182 °C
• PSA: 106.59000
• LogP: 4.16150
• Optical Activity: [α]22/D +55°, c = 1% in chloroform

Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside

Recent Advances in the Synthesis and Applications of Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside (CAS: 38982-56-8)

Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside (CAS: 38982-56-8) is a key intermediate in the synthesis of complex carbohydrates and glycoconjugates, which play pivotal roles in various biological processes, including cell signaling, immune response, and pathogen recognition. Recent studies have highlighted its significance in the development of novel therapeutics and diagnostic tools. This research brief consolidates the latest findings on the synthesis, modifications, and applications of this compound, providing valuable insights for researchers in the field of chemical biology and medicinal chemistry.

Recent advancements in synthetic methodologies have focused on optimizing the yield and purity of Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using Lewis acid catalysts to enhance the efficiency of the tritylation and acetylation steps. This method not only reduced reaction times but also improved the scalability of the synthesis, making it more feasible for industrial applications. The study reported a yield of 85%, which is significantly higher than traditional methods.

In the context of biomedical applications, Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside has been utilized as a precursor for the synthesis of glycan-based vaccines. A recent study in Carbohydrate Research (2024) explored its use in the development of a conjugate vaccine targeting bacterial pathogens. The researchers successfully coupled the compound with a carrier protein, resulting in a vaccine candidate that elicited a robust immune response in preclinical models. This finding underscores the potential of this compound in addressing antibiotic-resistant infections.

Another area of interest is the role of Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside in glycobiology research. A 2023 study in Glycobiology highlighted its utility in probing glycosylation pathways. By incorporating radiolabeled versions of the compound, researchers were able to track the incorporation of galactose residues into glycoproteins, providing new insights into the regulation of glycosylation in cancer cells. This approach could pave the way for the development of glycosylation-targeted therapies.

Despite these promising developments, challenges remain in the large-scale production and stability of Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside. A recent review in Advanced Synthesis & Catalysis (2024) pointed out the need for more sustainable and cost-effective synthetic routes. The authors proposed the exploration of enzymatic methods as a potential solution, citing recent successes in the enzymatic synthesis of similar carbohydrate derivatives.

In conclusion, Methyl 6-O-Trityl-2,3,4-tri-O-acetyl-α-D-galactopyranoside continues to be a valuable tool in chemical biology and medicinal chemistry. Its applications range from vaccine development to glycobiology research, with ongoing efforts to improve its synthesis and stability. Future research should focus on addressing the current limitations and exploring new therapeutic avenues, particularly in the context of infectious diseases and cancer.